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Compound of Interest

Compound Name: MLCK inhibitor peptide 18

Cat. No.: B549483

Audience: Researchers, scientists, and drug development professionals.

Introduction

Myosin Light Chain Kinase (MLCK) is a crucial serine/threonine-specific protein kinase that
regulates smooth muscle contraction and plays a significant role in various cellular processes,
including cell migration, adhesion, and epithelial barrier function.[1][2][3] MLCK inhibitor
peptide 18 is a potent, cell-permeable, and highly selective competitive inhibitor of MLCK with
an I1Cso of 50 nM.[4][5][6] Its high selectivity, with a 4000-fold lower affinity for CaM kinase Il
and no inhibitory action on PKA, makes it an invaluable tool for studying MLCK-specific
signaling pathways.[4][6][7][8] This document provides detailed protocols for the preparation of
stock solutions of MLCK inhibitor peptide 18, along with relevant technical data and pathway
diagrams.

Technical Data

A summary of the key quantitative data for MLCK inhibitor peptide 18 is presented below for
easy reference.
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Property Value Source(s)
Molecular Formula CeoH105N23011 [51[719]
Molecular Weight 1324.62 g/mol [51[719]
Purity >95% (HPLC) [61[7]

ICso0 50 nM [41[5][6]
Form Lyophilized solid

Appearance White solid

Solubility Data

The solubility of MLCK inhibitor peptide 18 in various common laboratory solvents is crucial
for the preparation of stock solutions.

Solvent Solubility Source(s)

up to 100 mg/mL (with

Water sonication) BIE9]

DMSO 5 mg/mL [7][10]
DMF 12 mg/mL [71[10]
Ethanol 12 mg/mL [7][10]
PBS (pH 7.2) 5 mg/mL [71[10]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in Water

This protocol describes the preparation of a 10 mM stock solution of MLCK inhibitor peptide
18 using sterile, nuclease-free water.

Materials:

e MLCK inhibitor peptide 18 (lyophilized powder)
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Sterile, nuclease-free water

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)
Sterile, low-protein binding microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Equilibrate the Vial: Before opening, allow the vial of lyophilized MLCK inhibitor peptide 18
to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation
from forming inside the vial, which can affect the stability of the peptide.

Calculate the Required Volume of Solvent: To prepare a 10 mM stock solution, use the
following calculation:

o Volume (pL) = (Mass of peptide (mg) / 1324.62 g/mol ) * 100,000

o For example, to reconstitute 1 mg of the peptide to a 10 mM concentration, you would add
75.5 L of water.[11]

Reconstitution: Carefully add the calculated volume of sterile, nuclease-free water to the vial
containing the lyophilized peptide.

Dissolution: Cap the vial tightly and vortex gently for 1-2 minutes to dissolve the peptide. For
higher concentrations, sonication may be required to achieve a clear solution.[9]

Aliquotting: Once the peptide is fully dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile, low-protein binding microcentrifuge tubes. This is critical to avoid
repeated freeze-thaw cycles which can degrade the peptide.[4]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[4] Ensure the tubes are sealed tightly to prevent
moisture contamination.[4]
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Signaling Pathways and Experimental Workflows
MLCK Signaling Pathway

Myosin Light Chain Kinase is activated by an increase in intracellular calcium levels. Calcium
ions bind to calmodulin (CaM), and the Ca2*/CaM complex then binds to and activates MLCK.
[2][3] Activated MLCK phosphorylates the regulatory light chain of myosin Il, which in turn
initiates smooth muscle contraction and other cellular processes.[2][3]

Click to download full resolution via product page

Caption: MLCK signaling pathway and the inhibitory action of Peptide 18.

Experimental Workflow: Using MLCK Inhibitor Peptide
18

The following diagram outlines a typical experimental workflow for investigating the effects of
MLCK inhibitor peptide 18 on a cellular process.
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Caption: A generalized experimental workflow for utilizing MLCK inhibitor peptide 18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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